Cas no 211057-65-7 (3-Thiophenecarbonitrile, 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]-)

3-Thiophenecarbonitrile, 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]- structure
211057-65-7 structure
Product Name:3-Thiophenecarbonitrile, 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]-
CAS No:211057-65-7
MF:C13H11N3O2S
MW:273.310341119766
CID:1398404
PubChem ID:395463
Update Time:2025-04-20

3-Thiophenecarbonitrile, 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarbonitrile, 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]-
    • 5-methyl-2-(4-methyl-2-nitroanilino)thiophene-3-carbonitrile
    • 2-(2-(Hydroxy(oxido)amino)-4-methylanilino)-5-methyl-3-thiophenecarbonitrile
    • NSC700026
    • NCI60_035885
    • 5-methyl-2-(4-methyl-2-nitro-anilino)thiophene-3-carbonitrile
    • DTXSID70327892
    • 211057-65-7
    • CHEMBL1989297
    • NSC-700026
    • 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]-3-thiophenecarbonitrile
    • Inchi: 1S/C13H11N3O2S/c1-8-3-4-11(12(5-8)16(17)18)15-13-10(7-14)6-9(2)19-13/h3-6,15H,1-2H3
    • InChI Key: YGDGUDUBRJZFGJ-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC(C#N)=C1NC1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 273.05733
  • Monoisotopic Mass: 273.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 78.96
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